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Compound of Interest

Compound Name: 4-Methyl-1-pentanol

Cat. No.: B132009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
Methyl-1-pentanol (CAS No. 626-89-1), also known as isohexanol. The information is

compiled from various safety data sheets and scientific resources to ensure a thorough

understanding of its properties and potential hazards. This document is intended to support

safe handling, use, and disposal practices in a laboratory and drug development setting.

Physicochemical Properties
4-Methyl-1-pentanol is a clear, colorless liquid.[1] A summary of its key physicochemical

properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Methyl-1-pentanol
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Property Value

Molecular Formula C6H14O

Molecular Weight 102.17 g/mol [2]

Boiling Point 151-152 °C at 760 mmHg

Flash Point 51.67 °C (125.00 °F) - Closed Cup[3]

Specific Gravity 0.816 - 0.821 @ 25 °C[3]

Vapor Pressure 1.366 mmHg @ 25 °C

Solubility

Soluble in DMF, DMSO, and Ethanol (50

mg/mL); sparingly soluble in PBS (pH 7.2) (1.4

mg/mL).[4]

Refractive Index 1.411 - 1.417 @ 20 °C[3]

Toxicological Data
The acute toxicity of 4-Methyl-1-pentanol has been evaluated through oral and dermal routes.

The available data is summarized in Table 2.

Table 2: Acute Toxicity of 4-Methyl-1-pentanol

Endpoint Species Route Value

LD50 Rat Oral 6.5 mL/kg[2]

LD50 Rabbit Dermal 3.97 mL/kg[2]

LD50 Mouse Intravenous 170 mg/kg[5]

Experimental Protocols for Toxicological Studies
Detailed methodologies for the key toxicological endpoints are outlined below.

While the specific study report for the oral LD50 of 6.5 mL/kg was not available, the

methodology likely followed a limit test procedure based on OECD Guideline 423 (Acute Toxic
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Class Method). A summary of a representative limit test protocol is provided below.

Test Guideline: Based on OECD Guideline 423, Acute Toxic Class Method.

Species: Wistar rats, female.

Number of Animals: 3 animals per step.

Dosage and Administration: A single limit dose of 2000 mg/kg body weight is administered by

oral gavage.

Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for a period of 14 days.

Pathology: A gross necropsy is performed on all animals at the end of the observation

period.

Interpretation: If no mortality or significant toxic effects are observed at the limit dose, the

LD50 is determined to be greater than 2000 mg/kg.

The specific experimental protocol for the dermal LD50 of 3.97 mL/kg was not found in the

public domain. However, the study would have likely been conducted in accordance with

OECD Guideline 402 (Acute Dermal Toxicity). A general protocol for this type of study is as

follows:

Test Guideline: OECD Guideline 402, Acute Dermal Toxicity.

Species: Albino rabbit.

Number of Animals: A step-wise procedure is used, starting with a single animal.

Dosage and Application: The test substance is applied uniformly over a shaved area of at

least 10% of the body surface. The area is covered with a porous gauze dressing for a 24-

hour exposure period.

Observations: Animals are observed for clinical signs of toxicity and mortality for at least 14

days. Body weight is recorded weekly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pathology: All animals are subjected to a gross necropsy at the end of the study.

Endpoint: The LD50 is calculated based on the dose that causes mortality in 50% of the

animals.

A study was conducted to assess the skin irritation potential of a substance consistent with 4-
Methyl-1-pentanol.

Test Guideline: OECD Guideline 404, Acute Dermal Irritation/Corrosion.

Species: New Zealand White rabbits.

Number of Animals: 3.

Procedure: 0.5 mL of the test substance was applied to a small area of shaved skin on each

animal and covered with a semi-occlusive dressing for 4 hours.

Observations: The skin was examined for erythema and edema at 1, 24, 48, and 72 hours

after patch removal.

Results: No dermal reactions were observed in any of the animals. The Primary Irritation

Index was calculated to be 0.0, leading to a classification of "non-irritant".

An eye irritation study was performed on a substance consistent with 4-Methyl-1-pentanol.

Test Guideline: OECD Guideline 405, Acute Eye Irritation/Corrosion.

Species: New Zealand White rabbits.

Number of Animals: 3.

Procedure: A single dose of 0.1 mL of the test substance was instilled into the conjunctival

sac of one eye of each rabbit.

Observations: The eyes were examined for corneal opacity, iritis, conjunctival redness, and

chemosis at 1, 24, 48, and 72 hours, and up to 8 days post-instillation.
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Results: The substance was classified as "minimally irritating" to the eye, with all effects

resolving by day 8.[6]

Hazard Identification and Classification
4-Methyl-1-pentanol is classified as a flammable liquid.[2][7] The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following hazard information.

Table 3: GHS Hazard Classification for 4-Methyl-1-pentanol

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[2]

Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin[2]

Acute Toxicity, Inhalation 3 H331: Toxic if inhaled[2]

Pictograms:

Flame

Skull and Crossbones

Exclamation Mark

Signal Word: Danger[2]

Precautionary Statements (selection):

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[6][7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7]
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P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/or shower.[6][7]

P403+P235: Store in a well-ventilated place. Keep cool.[6][7]

First Aid Measures
In case of exposure to 4-Methyl-1-pentanol, the following first aid measures are

recommended.[5]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[5]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[5]

Eye Contact: Flush eyes with water as a precaution.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

Unsuitable Extinguishing Media: Water jet.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[5]

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Keep away

from sources of ignition - No smoking. Take measures to prevent the build-up of electrostatic

charge.[6]
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Storage: Store in a cool, dry, and well-ventilated place. Keep container tightly closed.[6]

Ecotoxicological and Biodegradation Information
Limited specific data for 4-Methyl-1-pentanol was available in the public domain. General

OECD guidelines for ecotoxicity and biodegradation testing are referenced to indicate the likely

methodologies for generating such data.

Ecotoxicity
No specific ecotoxicity study reports for 4-Methyl-1-pentanol were found. The following OECD

guidelines are typically used to assess the aquatic toxicity of chemicals:

Toxicity to Fish: OECD Guideline 203 (Fish, Acute Toxicity Test)

Toxicity to Aquatic Invertebrates: OECD Guideline 202 (Daphnia sp. Acute Immobilisation

Test)

Toxicity to Algae: OECD Guideline 201 (Freshwater Alga and Cyanobacteria, Growth

Inhibition Test)

Biodegradation
No definitive biodegradation study for 4-Methyl-1-pentanol was identified. The ready

biodegradability of a substance is typically assessed using one of the methods described in

OECD Guideline 301. For a substance like 4-Methyl-1-pentanol, the following test would be

appropriate:

Ready Biodegradability: OECD Guideline 301F (Manometric Respirometry Test). This test

measures the oxygen consumed by microorganisms to biodegrade the test substance over a

28-day period. A substance is considered readily biodegradable if it reaches 60% of its

theoretical oxygen demand (ThOD) within a 10-day window.
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Caption: GHS Hazard Communication Workflow for 4-Methyl-1-pentanol.
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Exposure to 4-Methyl-1-pentanol
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Caption: First Aid Procedures for 4-Methyl-1-pentanol Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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